N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine

• IUPAC Name: N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine
• InChI: InChI=1S/C8H15F3N2/c1-13(6-8(9,10)11)7-2-4-12-5-3-7/h7,12H,2-6H2,1H3
• InChI Key: SCAKKDFFIOKBKX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(F)(F)F)C1CCNCC1
• Molecular Formula: C8H15F3N2
• Molecular Weight: 196.21 g/mol
• CAS No.: 1154607-86-9

Description

N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine is a useful research compound. Its molecular formula is C8H15F3N2 and its molecular weight is 196.217. The purity is usually 95%.
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Scientific Research Applications

Polymer Chemistry Applications

• Polymerization Processes : N-methyl-N-(2,2,2-trifluoroethyl)piperidin-4-amine is involved in Michael addition polymerizations with diacrylamides, leading to novel linear poly(amido amine)s with secondary and tertiary amines in the backbone. These polymerizations exhibit distinct reactivity sequences and molecular weight characteristics (Wang, Liu, Hu, Hong, & Pan, 2005).

DNA Research and Analysis

• DNA Strand Breakage : Studies show that while piperidine, a secondary amine, is used to create strand breaks in DNA at sites of damaged bases, tertiary amines like N-methylpiperidine do not catalyze the formation of strand breaks in alkylated DNA. This highlights the specificity of certain amines in DNA sequencing and damage studies (Mattes, Hartley, & Kohn, 1986).

Organic Synthesis

• Synthesis of N-Heterocycles : In organic synthesis, this compound is used in hydroaminoalkylation reactions, facilitating the synthesis of α- and β-alkylated N-heterocycles. These reactions are notable for their regio- and diastereoselectivity, demonstrating the utility of these amines in creating complex organic structures (Payne, Garcia, Eisenberger, Yim, & Schafer, 2013).

Fluorescence Research

• Fluorescence Properties : Research into the fluorescence properties of enaminenaphthalimides, where this compound derivatives could potentially play a role, has shown strong fluorescence and quantum yields that do not vary significantly with the pKb of the amine. This suggests potential applications in materials science and sensor technology (McAdam, Morgan, Murray, Robinson, & Simpson, 2004).

CO2 Absorption Studies

• CO2 Absorption Characteristics : The compound's derivatives have been studied for their reaction with CO2, particularly assessing the effects of molecular structural variations on CO2 absorption. Such studies are crucial for understanding and developing new materials for carbon capture and environmental applications (Robinson, McCluskey, & Attalla, 2011).

Safety and Hazards

The compound is classified under the GHS05 and GHS07 hazard pictograms. The hazard statements associated with it are H227, H314, and H335. Precautionary measures include avoiding contact with skin, eyes, and clothing, and ensuring adequate ventilation.